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Compound of Interest

Compound Name: Cyclohexyl nitrite

Cat. No.: B1213539

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides an in-depth technical overview of cyclohexyl nitrite (CAS
5156-40-1), an alkyl nitrite with applications ranging from a vasodilator in medical contexts to a
reagent in organic synthesis. This guide consolidates critical information on its chemical and
physical properties, synthesis protocols, mechanisms of action, and safety data. All quantitative
information is presented in structured tables, and key processes are visualized through detailed
diagrams to facilitate understanding for research, development, and safety applications.

Chemical and Physical Properties

Cyclohexyl nitrite (CeH11NO2) is the cyclohexyl ester of nitrous acid.[1][2] It is a colorless,
volatile liquid.[1] Its properties are summarized in the table below.
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Property Value Unit Source
Molecular Formula CeH11NO2 - [1103114]
Molecular Weight 129.16 g/mol [2][41[5]
Boiling Point 138.7 °C (at 760 mmHg) [3]
Density 1.18 g/cm3 [3]
Vapor Pressure 8.27 mmHg (at 25°C) [3][6]
Flash Point 36.8 °C [3]
Water Solubility

-2.61 mol/L (Calculated) [2]
(log10WS)
Octanol/Water
Partition Coefficient 2.017 - (Calculated) [2][3]
(logP)
Topological Polar

polod 38.7 A2 [4][7]

Surface Area (TPSA)
Rotatable Bond Count 1 - [3114]
Hydrogen Bond Donor

0 - [31[4]
Count
Hydrogen Bond

3 - [31[4]
Acceptor Count
Exact Mass 129.078978594 Da [3][4]

Identifiers and Descriptors

For unambiguous identification, a compound's various names and structural codes are
essential.
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Identifier Type Identifier
CAS Number 5156-40-1
IUPAC Name cyclohexyl nitrite

Nitrous acid, cyclohexyl ester; N-Cyclohexyl
Synonyms o ]

nitrite; O-Nitrosocyclohexanol
inChi INChl=1S/C6H11NO2/c8-7-9-6-4-2-1-3-5-
n

6/h6H,1-5H2
InChiKey NRCNZCLHYWKEDX-UHFFFAQYSA-N
Canonical SMILES C1CCC(CC1)ON=0

Synthesis and Manufacturing

The most prevalent method for synthesizing cyclohexyl nitrite is through the direct nitrosation
of cyclohexanol.[8] This typically involves the reaction with nitrous acid (HONO), which is highly
unstable and therefore generated in situ. The common practice is to react an inorganic nitrite
salt, such as sodium nitrite (NaNOz), with a strong acid like hydrochloric or sulfuric acid in the
presence of cyclohexanol.[8]

Experimental Protocol: Laboratory Scale Synthesis

This protocol describes a general method for the synthesis of cyclohexyl nitrite based on the
principles of direct nitrosation.

e Reaction Setup: In a flask equipped with a stirrer and a dropping funnel, dissolve
cyclohexanol in a suitable organic solvent and cool the mixture in an ice bath to maintain a
low temperature, preventing the decomposition of nitrous acid.[8]

» Nitrosating Agent Preparation: Prepare an aqueous solution of sodium nitrite. Separately,
prepare a dilute solution of a strong acid (e.g., HCI or H2S0Oa4).

o Reaction: Slowly add the acid to the sodium nitrite solution while maintaining the low
temperature. This generates nitrous acid in situ.
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« Esterification: The freshly formed nitrous acid then reacts with the dissolved cyclohexanol in
an esterification reaction to yield cyclohexyl nitrite and water.[8]

o Work-up: After the reaction is complete, the organic layer containing cyclohexyl nitrite is
separated. It should be washed with water and a mild base (e.g., sodium bicarbonate
solution) to remove any remaining acid.

 Purification: The crude product is then dried over an anhydrous salt (e.g., MgSQOa4) and
purified, typically by distillation, to yield pure cyclohexyl nitrite.

Synthesis Workflow Diagram
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Caption: General workflow for the laboratory synthesis of cyclohexyl nitrite.
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Chemical Reactivity and Mechanisms of Action
Mechanism of Action: Vasodilation

Like other alkyl nitrites such as amyl nitrite, cyclohexyl nitrite functions as an antianginal
agent due to its vasodilatory effects.[1] The mechanism is initiated by the release of nitric oxide
(NO), a potent vasodilator.[9] NO activates the enzyme soluble guanylate cyclase (sGC), which
catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate
(cGMP).[9] The subsequent increase in intracellular cGMP concentration leads to the relaxation
of smooth muscles in blood vessel walls, causing vasodilation.[9] This reduces cardiovascular
resistance and myocardial oxygen demand.[9]

Signaling Pathway for Vasodilation
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Caption: Signaling pathway of cyclohexyl nitrite-induced vasodilation.
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Photochemical Reactions: The Barton Reaction

Cyclohexyl nitrite, as an alkyl nitrite, can participate in the Barton reaction, a photochemical
process used to functionalize otherwise inert C-H bonds.[8] The reaction is initiated by the
photolysis of the O-NO bond, generating a cyclohexoxy radical.[8] This radical then undergoes
a regioselective intramolecular hydrogen atom abstraction from a &-carbon, forming a carbon-
centered radical. This radical subsequently combines with the nitrosyl radical (NOe) to form a d-
nitroso alcohol.[8]

Barton Reaction Workflow
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Caption: Simplified workflow of the Barton Reaction involving cyclohexyl nitrite.

Applications
e Pharmaceutical: Primarily known for its role as a vasodilator and antianginal agent, similar to

other alky! nitrites.[1]

o Chemical Synthesis: It serves as a reagent in organic chemistry, most notably in the Barton
reaction for remote C-H bond functionalization.[8] It can also be used in diazotization,
nitration, or as an oxidizing agent.[5]

» Recreational Use: Cyclohexyl nitrite has been used recreationally as a "popper"” since
around 2020, inhaled for its effects which are described as enhancing sexual experience and
relaxing sphincter muscles.[1]

Analytical Methods
Spectroscopic Analysis
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Proton Nuclear Magnetic Resonance (*H-NMR) spectroscopy is a key technique for confirming
the molecular structure of cyclohexyl nitrite.[8] It provides detailed information about the
hydrogen atoms, allowing for the verification of the cyclohexyl ring protons and the proton on
the carbon attached to the nitrite group.[8]

Experimental Protocol: Colorimetric Quantification of
Nitrite
While a specific protocol for cyclohexyl nitrite was not found, a general and widely used

method for detecting the nitrite functional group is the Griess test. This can be adapted to
guantify the compound after hydrolysis or to measure its release in biological systems.

o Sample Preparation: Prepare aqueous samples containing the nitrite to be quantified. For
cyclohexyl nitrite, this may require hydrolysis to release the nitrite ion (NO2~). Create a
series of calibration standards of known nitrite concentration (e.g., from sodium nitrite).

e Reagent Preparation:
o Griess Reagent A: Prepare a solution of sulfanilic acid in dilute acetic acid.

o Griess Reagent B: Prepare a solution of N-(1-Naphthyl)ethylenediamine dihydrochloride
(NED) in dilute acetic acid.

» Reaction: To a specific volume of the sample or standard in a test tube or microplate well,
add Reagent A and incubate for 5-10 minutes. This forms a diazonium salt.

o Color Development: Add Reagent B to the mixture and incubate for another 5-10 minutes.
The diazonium salt couples with the NED to form a colored azo dye (magenta/purple).

» Measurement: Measure the absorbance of the solution at approximately 540 nm using a
spectrophotometer or plate reader.

e Quantification: Plot a standard curve of absorbance versus the known nitrite concentrations
of the standards. Use the absorbance of the sample to determine its nitrite concentration
from the curve.

Safety and Toxicology
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Cyclohexyl nitrite is a hazardous chemical that requires careful handling. Inhalation of its
vapor can lead to headaches and a dangerous drop in blood pressure.[1][10]

Hazard Identification and Classification

Hazard Class Hazard Statement GHS Code
Acute Toxicity (Oral) Harmful if swallowed H302
Skin Corrosion/Irritation Causes skin irritation H315
Serious Eye Damage/Irritation Causes serious eye irritation H319

Specific Target Organ Toxicity May cause respiratory irritation ~ H335

Source:[10]

First Aid Measures
Exposure Route First Aid Procedure

) Move the person to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact -
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes. Consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Source:[10]

Appropriate personal protective equipment (PPE), including gloves, safety glasses with side-
shields or a face shield, and a lab coat, must be worn when handling this substance.[10][11]
Work should be conducted in a well-ventilated area or under a chemical fume hood.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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